2-(2-phenoxyethylsulfanyl)-4,5-dihydro-1H-imidazole

• IUPAC Name: 2-(2-phenoxyethylsulfanyl)-4,5-dihydro-1H-imidazole
• InChI: InChI=1S/C11H14N2OS/c1-2-4-10(5-3-1)14-8-9-15-11-12-6-7-13-11/h1-5H,6-9H2,(H,12,13)
• InChI Key: NWXJSCPYTQCGBK-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(N1)SCCOC2=CC=CC=C2
• Molecular Formula: C11H14N2OS
• Molecular Weight: 222.31 g/mol

Description

2-(2-phenoxyethylsulfanyl)-4,5-dihydro-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives Imidazole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-phenoxyethylsulfanyl)-4,5-dihydro-1H-imidazole typically involves the reaction of 2-phenoxyethanethiol with 4,5-dihydro-1H-imidazole under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The reaction mixture is heated to a specific temperature to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis. This method allows for better control over reaction conditions and can lead to higher yields and purity of the final product. Additionally, the use of catalysts and optimized reaction parameters can further enhance the efficiency of the industrial production process.

Chemical Reactions Analysis

Types of Reactions

2-(2-phenoxyethylsulfanyl)-4,5-dihydro-1H-imidazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives.

Substitution: The phenoxyethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Substitution reactions often require the use of strong bases or acids as catalysts.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol or amine derivatives.

Substitution: Various substituted imidazole derivatives depending on the substituent introduced.

Scientific Research Applications

2-(2-phenoxyethylsulfanyl)-4,5-dihydro-1H-imidazole has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic applications, including as an anti-inflammatory or anticancer agent.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2-phenoxyethylsulfanyl)-4,5-dihydro-1H-imidazole involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation or cancer progression, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

2-phenoxyethanol: Known for its use as a preservative and solvent.

4,5-dihydro-1H-imidazole: A core structure in many biologically active compounds.

Phenoxyethyl derivatives: A class of compounds with diverse applications in chemistry and biology.

Uniqueness

2-(2-phenoxyethylsulfanyl)-4,5-dihydro-1H-imidazole is unique due to the presence of both the phenoxyethyl and sulfanyl groups, which confer distinct chemical and biological properties